2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-methoxy-3-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H15NO4/c1-17-15(18)11-6-3-5-10(9-11)12-7-4-8-13(16(19)20)14(12)21-2/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: YVCGHBFFENQTQM-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=C(C(=CC=C2)C(=O)O)OC
• Molecular Formula: C16H15NO4
• DSSTOX Substance ID: DTXSID50690652
• Molecular Weight: 285.29 g/mol
• CAS RN: 1261902-95-7

Description

2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% (2M3MCPA) is an organic compound that is widely used in research laboratories for its unique chemical and physical properties. It is a white, crystalline solid with a melting point of 175-176 °C. 2M3MCPA has a wide range of applications in the fields of biochemistry, pharmacology, and synthetic chemistry. It is often used as a reagent in the synthesis of other compounds, as a catalyst in chemical reactions, and as a substrate in enzymatic reactions.

Mechanism of Action

The mechanism of action of 2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is not yet fully understood. However, it is known that the compound is able to activate a variety of enzymes, including those involved in the hydrolysis of esters and amides. It is also thought to be involved in the formation of peptide bonds.
Biochemical and Physiological Effects
2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that the compound is able to activate a variety of enzymes, including those involved in the hydrolysis of esters and amides. Additionally, it has been found to be involved in the formation of peptide bonds and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% has many advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and its use in chemical reactions is relatively straightforward. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water, which can limit its use in aqueous solutions. Additionally, it is not very soluble in organic solvents, which can limit its use in organic synthesis.

Future Directions

Despite its widespread use, there is still much to be learned about 2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%. Future research should focus on elucidating its mechanism of action, as well as its potential biochemical and physiological effects. Additionally, further studies should be conducted to investigate its potential applications in organic synthesis and the development of new drugs. Furthermore, research should be conducted to investigate the potential toxicity of the compound, as well as its potential interactions with other compounds. Finally, further research should be conducted to investigate the potential uses of 2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% in industrial processes, such as the production of polymers.

Synthesis Methods

2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is synthesized via a two-step process. In the first step, N-methylaminobenzoic acid is reacted with methoxybenzaldehyde in aqueous acetic acid to form 2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%. In the second step, the product is purified by recrystallization in ethyl acetate.

Scientific Research Applications

2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is used in many scientific research applications. It is an important reagent in the synthesis of other compounds, such as peptides and organic molecules. It is also used as a catalyst in various chemical reactions, including the synthesis of amino acids and peptides. Additionally, 2-Methoxy-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95% is used as a substrate in enzymatic reactions, such as the hydrolysis of esters and amides.